Cas no 1756-65-6 (Benzenepropanoic acid, b-ethyl-4-methoxy-a-(4-methoxyphenyl)-)

• Product Name: Benzenepropanoic acid, b-ethyl-4-methoxy-a-(4-methoxyphenyl)-
• CAS No: 1756-65-6
• MF: C₁₉H₂₂O₄
• MW: 314.375586032867
• CID: 225944
• PubChem ID: 223365
• Update Time: 2025-04-19

Benzenepropanoic acid, b-ethyl-4-methoxy-a-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-ethyl-4-methoxy-a-(4-methoxyphenyl)-
• 2,3-bis(4-methoxyphenyl)pentanoic acid
• (+-)-erythro-2,3-Bis-(4-methoxy-phenyl)-valeriansaeure
• (+-)-erythro-2,3-bis-(4-methoxy-phenyl)-valeric acid
• (2R*,3S*)-2,3-bis(4-methoxyphenyl)pentanoic acid
• 2,3-Bis(4-methoxyphenyl)valeriansaeure
• AC1L5CI6
• AC1Q5RST
• AG-K-03697
• AR-1D2266
• CTK4D5970
• NSC10947
• DTXSID90278993
• NSC-10947
• 1756-65-6

• Inchi： 1S/C19H22O4/c1-4-17(13-5-9-15(22-2)10-6-13)18(19(20)21)14-7-11-16(23-3)12-8-14/h5-12,17-18H,4H2,1-3H3,(H,20,21)
• InChI Key： BZSHUBXBMWOXAU-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC(=CC=1)OC)C(C1C=CC(=CC=1)OC)CC)=O

Computed Properties

• Exact Mass: 314.15186
• Monoisotopic Mass: 314.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76